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Compound of Interest

Compound Name: 1,2-Bis(dibromomethyl)benzene

Cat. No.: B1266051

Essential Safety and Handling Guide for 1,2-
Bis(dibromomethyl)benzene

This document provides immediate and essential safety protocols, operational guidelines, and
disposal procedures for the handling of 1,2-Bis(dibromomethyl)benzene. It is intended for
researchers, scientists, and professionals in drug development to ensure safe laboratory
practices.

Chemical and Physical Properties

A summary of the key quantitative data for 1,2-Bis(dibromomethyl)benzene is presented
below for easy reference.
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Property Value
Molecular Formula CsHeBra
Molecular Weight 421.75 g/mol

White to light cream crystals or crystalline
Appearance

powder.[1]
Melting Point 91-94 °C (lit.)[1]
Boiling Point 140 °C /20 mmHg[1]
Density 1.96 g/mL at 25 °C (lit.)[1]
Flash Point 133.6 °C[1]
Water Solubility Soluble, hydrolyzes.[1]
Storage Temperature Store below +30°C.[1]

Hazard Identification and Personal Protective
Equipment (PPE)

1,2-Bis(dibromomethyl)benzene is a hazardous substance that can cause severe skin burns,
eye damage, and respiratory irritation.[2] It is harmful if swallowed or inhaled.[2][3] Adherence
to strict safety protocols is mandatory.

Required Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to
EN 166 (EU) or NIOSH (US) standards. A face shield is also recommended.[3][4]

e Skin Protection:

o Gloves: Handle with chemical-impermeable gloves that have been inspected prior to use.
[3] After use, dispose of contaminated gloves in accordance with good laboratory
practices.[5]

o Clothing: Wear fire/flame resistant and impervious clothing to prevent skin exposure.[3][6]
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» Respiratory Protection: If exposure limits are exceeded or irritation occurs, use a full-face
respirator with a particulate filter conforming to EN 143.[6] A NIOSH/MSHA or European
Standard EN 149 approved respirator is recommended.[6][7]

o Footwear: Safety shoes are recommended.[4]

Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood.[3][4]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[4][6]

o Remove all sources of ignition as the substance is combustible.[8]
2. Handling:

« Avoid all personal contact, including inhalation of dust or vapors.[8]
e Do not eat, drink, or smoke when using this product.[3][8]

e Wash hands thoroughly after handling.[5][8]

o Keep the container tightly closed when not in use.[9]

3. Storage:

e Store in a cool, dry, and well-ventilated area.[9]

o Keep containers securely sealed in their original packaging.[8]

» Store away from incompatible materials such as strong oxidizing agents, bases, alcohols,
amines, and metals.[6]

e The storage area should be locked.[6][8]

4. Accidental Release Measures:
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e Minor Spills:
o Evacuate personnel to a safe area.[3]
o Wear full PPE as described above.[3]
o Use dry clean-up procedures and avoid generating dust.[8]

o Sweep or vacuum up the spilled material and place it in a suitable, closed container for
disposal.[5][8] A vacuum cleaner must be fitted with a HEPA filter.[3]

e Major Spills:

o Follow the same procedures as for a minor spill, with an emphasis on immediate
evacuation and contacting emergency services.

5. First Aid Measures:

« If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. If not
breathing, give artificial respiration. Seek immediate medical attention.[3][8]

e In Case of Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with
plenty of water for at least 15 minutes. Seek immediate medical attention.[6][8]

e In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing for at least 15 minutes and seek
immediate medical attention.[3][8]

o If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.[3][6]

Disposal Plan

» Dispose of contents and containers to an authorized hazardous or special waste collection
point in accordance with local, regional, and national regulations.[8]

o Empty containers may still present a chemical hazard and should be treated as such.[8]
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« If possible, return the container to the supplier for reuse or recycling.[8] Otherwise, puncture
the container to prevent re-use and dispose of it at an authorized landfill.[8]

Workflow for Safe Handling and Disposal
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Workflow for 1,2-Bis(dibromomethyl)benzene Handling
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Caption: Safe handling workflow for 1,2-Bis(dibromomethyl)benzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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